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Barium Arsenate Precipitation: Key
Experimental Data
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Compound Focus: Barium arsenate

CAS No.: 13477-04-8

Cat. No.: S1509847

For quick reference, here are the core quantitative data points for two common barium arsenate solid

phases.
. BaHAsOa4-H20 (Barium
Property Bas(AsOa4)2 (Barium Arsenate)
Hydrogen Arsenate)
Reported Solubility 102333 (Range: 10723.91 to 10724,99) [1] 10-°.%9 (Range: 10~>.2 to
Product (Ksp) 10-°.89) [1]
Standard Gibbs Free -3113.40 kJ/mol [1] -1544.47 kJ/mol [1]

Energy of Formation (AG°f)

Stable pH Range for High pH (neutral to alkaline, specifically Low to neutral pH (3.63-

Formation noted at pH 13.03-13.10) [1] 7.43) [1]

Final Arsenic Can be reduced below 0.1 mg/L under Information not specified in

Concentration optimal conditions [2] search results

Crystal Morphology Granular aggregates or small leafy Information not specified in
crystals (depending on precipitation search results

temperature) [1]
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Detailed Experimental Protocol: Precipitation from
Barium Chloride and Sodium Arsenate

This is a common method for generating barium arsenate precipitates in a laboratory setting [3].

Principle: The process involves a reaction between barium chloride and sodium arsenate in an aqueous
solution, leading to the precipitation of barium arsenate. This primary precipitate can then be reduced under

controlled conditions to form barium arsenite, though the focus here is on the arsenate [3].

Start Experiment

N

Prepare Barium Chloride Prepare Sodium Arsenate
(BaCl2) Solution (NazAsOa4) Solution

Mix Solutions

Adjust pH to 11-12

(using NaOH)

Barium Arsenate
Precipitates

Optional: Reduce to |
Barium Arsenite

Final Product:
Barium Arsenate
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Materials & Equipment:

e Reagents: Barium chloride (BaClz), sodium arsenate (NasAsOa), sodium hydroxide (NaOH),

deionized water.

e Labware: Beakers, stirrer, pH meter, weighing balance, filtration setup (e.g., vacuum filter), drying

oven.

Step-by-Step Procedure:

¢ Solution Preparation: Prepare separate aqueous solutions of barium chloride and sodium arsenate.
e Mixing: Slowly add the sodium arsenate solution to the barium chloride solution under constant

stirring.

¢ pH Adjustment: Adjust the pH of the reaction mixture to a range between 11 and 12 using a sodium

hydroxide solution. This high pH favors the formation of the less soluble Bas(AsOa4)2 solid [1] [3].
¢ Precipitation: Continue stirring for a predetermined time to allow for complete precipitation.

¢ Filtration & Washing: Filter the precipitate from the solution. Wash the solid with deionized water to
remove soluble impurities like chloride and sodium ions.

e Drying: Dry the precipitate in an oven at a low temperature for characterization.

Troubleshooting Common Issues

Problem

Potential Cause

Solution

High Arsenic in Filtrate

Poorly Defined or

Amorphous Precipitate

Formation of Barium
Hydrogen Arsenate
(BaHAsO4-H20)

Co-precipitation with
Sulfate

Incorrect pH; Wrong
solid phase;
Insufficient Baz+

Rapid precipitation;
Low temperature

pH is too low (acidic to

neutral)

Sulfate ions (S0427) in
water

Confirm pH is >12 to favor Bas(AsOa)2
formation [1]. Ensure stoichiometric amounts
of reactants.

Slow down reagent addition rate. Gently heat
the reaction mixture to promote crystal growth.

Re-precipitate by adjusting the solution pH to

>12 with NaOH [4].

Use high-purity deionized water. Barium
sulfate (barite) is highly insoluble and can
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Problem Potential Cause Solution

incorporate arsenate, complicating the process

[4].

Frequently Asked Questions (FAQS)

Q1: Why is controlling pH so critical in this precipitation? The pH directly determines which solid phase
forms. At low to neutral pH (3.63-7.43), the more soluble barium hydrogen arsenate (BaHAsO4-H20) is
favored. At high pH (neutral to >13), the much less soluble barium arsenate (Ba3(AsQa)2) is stable. Using

the wrong pH will result in poor arsenic removal [1].

Q2: Can this method achieve regulatory levels for arsenic in water? Yes. When optimized to form

Bas(AsOa4)2 at high pH, the process can reduce arsenic(V) concentrations in solution to below 0.1 mg/L [2].

Q3: What are the primary safety considerations?

e Toxicity: Both arsenic and barium are toxic. All work must be conducted in a fume hood using
appropriate personal protective equipment (PPE) [3].

¢ Waste Disposal: The resulting precipitate is a hazardous waste and must be collected, labeled, and
disposed of according to your institution's hazardous waste protocols.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b150984 7#barium-arsenate-precipitation-low-temperature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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